N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C18H20N2O5S/c1-24-16-6-8-17(9-7-16)25-13-18(21)19-14-4-2-5-15(12-14)20-10-3-11-26(20,22)23/h2,4-9,12H,3,10-11,13H2,1H3,(H,19,21)
• InChI Key: XOAFHRUOCBTEGU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=CC(=CC=C2)N3CCCS3(=O)=O
• Molecular Formula: C18H20N2O5S
• Molecular Weight: 376.4 g/mol

Description

N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-(4-methoxyphenoxy)acetamide, also known as DTTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and environmental science. In

Scientific Research Applications

Antibacterial and Antifungal Activities

• Novel Oxazolidinone Analogs : Oxazolidinones, which share structural motifs with the compound , have demonstrated potent antibacterial activities against a variety of clinically significant human pathogens, including methicillin-resistant Staphylococcus aureus and Enterococcus faecalis. These compounds have shown effectiveness without rapid development of resistance, making them promising candidates for treating bacterial infections (Zurenko et al., 1996).

• Thiazolidinone Derivatives : Compounds featuring the thiazolidinone ring have been synthesized and evaluated for their antimicrobial properties. These compounds, including those with additional functionalities like coumarin moieties, showed significant antibacterial and antifungal activities, suggesting their potential in developing new antimicrobial agents (Fuloria et al., 2009).

Anti-inflammatory and Analgesic Applications

• Selective β3-Adrenergic Receptor Agonists : N-phenyl-(2-aminothiazol-4-yl)acetamides with phenoxypropanolamine moieties have been studied for their selective agonistic activity against human β3-adrenergic receptors. These compounds showed potential for treating obesity and type 2 diabetes, highlighting the therapeutic versatility of thiazolidinone-based structures (Maruyama et al., 2012).

• Cytokine Suppressive Dual Inhibitors : Gamma-sultam derivatives, including those with 1,2-isothiazolidine-1,1-dioxide skeletons, have exhibited inhibitory effects on both cyclooxygenase-2 and 5-lipoxygenase enzymes, as well as on interleukin-1 production. These properties suggest their utility as antiarthritic agents with potential for clinical application without ulcerogenic activities (Inagaki et al., 2000).

Anticancer Activities

• Cytotoxic Activity Against Cancer Cell Lines : Certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives have been synthesized and tested for their anticancer activity across multiple cancer cell lines. These studies suggest the potential of acetamide derivatives in designing new anticancer agents (Al-Sanea et al., 2020).